Increased TPSA and Hydrogen-Bond Capacity vs. Des-Nitro Analog
The 3-nitrophenyl substituent in the title compound elevates the TPSA to 104.5 Ų compared with 61.4 Ų for the des‑nitro analog 1-(2‑hydroxy‑2‑methylpropyl)-3‑phenylurea, while simultaneously increasing the hydrogen‑bond acceptor count from 2 to 4 and the donor count from 2 to 3 [1]. This modification is expected to reduce passive membrane permeability (correlated with TPSA) and enhance selectivity for binding pockets that require nitro‑group interactions, as observed in nitrophenyl urea kinase inhibitor series [1].
3 H-donors, 4 acceptors vs 2,2
| Evidence Dimension | Topological Polar Surface Area (TPSA) and H‑bond donor/acceptor counts |
|---|---|
| Target Compound Data | TPSA = 104.5 Ų; H‑bond donors = 3; H‑bond acceptors = 4 |
| Comparator Or Baseline | 1-(2-Hydroxy-2-methylpropyl)-3-phenylurea: TPSA = 61.4 Ų; H‑bond donors = 2; H‑bond acceptors = 2 [1] |
| Quantified Difference | TPSA increase of 43.1 Ų (+70%); +1 H‑bond donor, +2 H‑bond acceptors |
| Conditions | Computed properties (Cactvs 3.4.6.11 / PubChem 2021.05.07 release); vendor‑reported data (ChemScene) |
Why This Matters
A 70% larger TPSA directly impacts passive permeability and oral bioavailability predictions, making the title compound a more polar and potentially more target‑selective scaffold than its des‑nitro counterpart, which is critical when designing cellular assays or in‑vivo studies.
- [1] PubChem. 1-(2-Hydroxy-2-methylpropyl)-3-phenylurea (CID 21728728). Computed properties. https://pubchem.ncbi.nlm.nih.gov/compound/1-_2-Hydroxy-2-methylpropyl_-3-phenylurea View Source
